Cas no 2680865-62-5 (4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a specialized pyrrolidine derivative featuring a trifluoromethyl group and an allyloxycarbonyl (Alloc) protecting group. The trifluoromethyl moiety enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry for drug design. The Alloc group serves as a versatile protecting group for amines, allowing selective deprotection under mild conditions. This compound is particularly useful in peptide synthesis and the development of bioactive molecules, where controlled functionalization is critical. Its structural features contribute to improved pharmacokinetic properties, making it a promising intermediate for pharmaceuticals and agrochemicals. The compound's reactivity and stability balance supports its utility in complex synthetic pathways.
4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid structure
2680865-62-5 structure
Product Name:4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
CAS No:2680865-62-5
MF:C11H14F3NO4
MW:281.228374004364
CID:5982872
PubChem ID:165906921
Update Time:2025-10-28

4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
    • EN300-28286055
    • 2680865-62-5
    • 4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
    • Inchi: 1S/C11H14F3NO4/c1-3-4-19-9(18)15-5-7(8(16)17)10(2,6-15)11(12,13)14/h3,7H,1,4-6H2,2H3,(H,16,17)
    • InChI Key: NFIKZNLZNRJGOU-UHFFFAOYSA-N
    • SMILES: FC(C1(C)CN(C(=O)OCC=C)CC1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 281.08749241g/mol
  • Monoisotopic Mass: 281.08749241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66.8Ų

4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Pricemore >>

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Additional information on 4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2680865-62-5)

4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, with the CAS number 2680865-62-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug discovery and agrochemical formulations. The presence of both a trifluoromethyl group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid has surged due to their unique physicochemical properties. Fluorination often enhances metabolic stability, lipophilicity, and binding affinity, making such compounds highly sought after in pharmaceutical research. Researchers are particularly interested in its potential as a building block for protease inhibitors or kinase modulators, which are critical in treating diseases like cancer and viral infections.

The synthesis of CAS 2680865-62-5 involves multi-step organic reactions, including carbamate formation and esterification. Its allyloxycarbonyl (Alloc) protecting group is a notable feature, as it is widely used in peptide chemistry for temporary amine protection. This attribute makes the compound a candidate for solid-phase peptide synthesis (SPPS), a technique pivotal in developing therapeutic peptides and biologics. The compound’s trifluoromethyl group also aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve bioavailability.

From an industrial perspective, 4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, chemists are exploring catalytic methods to produce such compounds efficiently. Questions like "How to optimize the yield of fluorinated pyrrolidines?" or "What are the latest advancements in protecting group strategies?" are frequently searched, reflecting the compound’s relevance in modern organic synthesis.

Another area of interest is the compound’s potential role in agrochemical innovation. Fluorinated pyrrolidines are increasingly used in designing herbicides and fungicides due to their ability to resist degradation in environmental conditions. This aligns with the broader search trends around "eco-friendly crop protection chemicals" and "next-generation agrochemicals." The carboxylic acid functionality in CAS 2680865-62-5 further allows for derivatization into esters or amides, expanding its utility in formulation development.

In summary, 4-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2680865-62-5) represents a convergence of pharmaceutical and agrochemical innovation. Its structural features cater to the rising demand for fluorinated building blocks and peptide synthesis intermediates, while its synthesis pathways invite exploration into sustainable chemistry. As research continues, this compound is poised to play a pivotal role in addressing challenges in drug design and crop protection.

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